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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropan-2-ol

CAS No.: 4151-97-7

Cat. No.: B148824

Get Quote

Introduction: Welcome to the technical support center for 1-Chloro-3-methoxypropan-2-ol
(CAS: 4151-97-7). This guide is designed for researchers, scientists, and drug development

professionals who utilize this critical intermediate and require the highest standards of purity for

their work. As a key building block in the synthesis of various pharmaceutical compounds,

including antiviral agents like O-Methylganciclovir, the purity of 1-Chloro-3-methoxypropan-2-
ol is paramount to ensuring reaction specificity, maximizing yields, and maintaining the integrity

of your final product.[1][2]

This document provides a series of troubleshooting guides and frequently asked questions

(FAQs) in a practical, question-and-answer format. We will delve into the causality behind

experimental choices, offering field-proven insights to overcome common purification

challenges.

Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should
expect when working with crude 1-Chloro-3-
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methoxypropan-2-ol?
A1: The impurity profile is heavily dependent on the synthetic route. However, based on

common synthetic pathways originating from epichlorohydrin and methanol, you can anticipate

the following impurities:

Unreacted Starting Materials: Residual epichlorohydrin or methanol.

Isomeric Byproducts: The primary isomer is 1-Chloro-3-methoxypropan-2-ol, but the

formation of 2-Chloro-3-methoxypropan-1-ol can occur.

Dimerization/Polymerization Products: Epichlorohydrin can self-react or react with the

product to form higher molecular weight species, especially under non-optimized

temperature or pH conditions.

Solvents and Reagents: Residual solvents used during synthesis and workup, as well as any

catalysts or neutralizing agents (e.g., acids, bases).

Q2: What is the single most effective purification
technique for this compound?
A2: Given its relatively high boiling point (approx. 171-173 °C at atmospheric pressure) and

potential for thermal degradation, fractional vacuum distillation is the most robust and scalable

method for purifying 1-Chloro-3-methoxypropan-2-ol.[1][3] It effectively separates the target

compound from both lower-boiling impurities (like residual solvents and some starting

materials) and higher-boiling contaminants (like dimers or polymers).

Q3: What are the critical safety precautions for handling
1-Chloro-3-methoxypropan-2-ol?
A3: This compound presents several hazards that demand careful handling in a well-ventilated

fume hood.[4][5]

Health Hazards: It is harmful if swallowed, inhaled, or in contact with skin. It is known to

cause serious eye irritation and skin irritation.[4][5]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Handling: Avoid breathing vapors or mist. Ensure containers are kept tightly closed when not

in use. Store in a dry, well-ventilated place below +30°C.[1][2]

Physical & Chemical Properties Reference Table
For your convenience, here is a summary of the key physical properties of 1-Chloro-3-
methoxypropan-2-ol.

Property Value Source(s)

CAS Number 4151-97-7 [1][5]

Molecular Formula C₄H₉ClO₂ [1]

Molecular Weight 124.57 g/mol [1]

Appearance Clear, faintly yellow oily liquid [1]

Boiling Point ~171 °C (at 760 mmHg) [1][3]

Density ~1.161 g/cm³ [1][3]

Refractive Index ~1.4463 [1][3]

Solubility

Sparingly soluble in DMSO

and slightly in methanol;

soluble in chloroform.

[1]

Troubleshooting & Purification Guides
This section provides detailed protocols and troubleshooting advice for the most common

purification workflows.

Guide 1: High-Purity Isolation via Fractional Vacuum
Distillation
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Fractional vacuum distillation is the definitive method for achieving >98% purity. Lowering the

pressure reduces the boiling point, which is crucial for preventing thermal decomposition of the

heat-sensitive hydroxyl and chloro functional groups.

Issue Probable Cause(s) Recommended Solution(s)

Bumping / Unstable Boiling

- Inefficient stirring.-

Superheating of the liquid.-

Vacuum leaks.

- Ensure vigorous and

consistent stirring with a

magnetic stir bar.- Add fresh

boiling chips if not stirring.-

Check all joints and seals for a

tight fit. Re-grease joints if

necessary.

Poor Separation / Broad

Boiling Range

- Inefficient fractionating

column.- Distillation rate is too

fast.- Unstable vacuum.

- Use a packed column (e.g.,

Raschig rings or Vigreux) to

increase the number of

theoretical plates.- Reduce the

heating rate to allow for proper

vapor-liquid equilibrium.- Use a

high-quality vacuum pump and

a pressure controller to

maintain a stable vacuum.

Product Discoloration (Yellow

to Brown)

- Thermal decomposition.-

Presence of acidic or basic

impurities.

- Lower the distillation

temperature by pulling a

deeper vacuum.- Perform a

pre-purification aqueous

workup (see Guide 2) to

neutralize the crude material

before distilling.

Pre-Treatment (Optional but Recommended): If your crude product is suspected to contain

acidic or basic residues, perform the aqueous workup described in Guide 2. Ensure the

resulting organic phase is thoroughly dried with a suitable agent like anhydrous magnesium

sulfate (MgSO₄), then filter to remove the drying agent.
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Apparatus Setup: Assemble a fractional vacuum distillation apparatus. Use a round-bottom

flask of an appropriate size (ideally, half to two-thirds full). Connect a short, packed

fractionating column to the flask, followed by a condenser and a receiving flask. Ensure all

glass joints are properly sealed.

Initiate Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between.

Slowly and carefully evacuate the system to the desired pressure. A pressure that reduces

the boiling point to between 80-100 °C is ideal.

Heating: Begin heating the distillation flask using a heating mantle with continuous stirring.

Fraction Collection:

Forerun: Collect the initial, low-boiling fraction. This will contain residual solvents and other

volatile impurities. The still-head temperature will be low and unstable.

Main Fraction: As the temperature at the still head stabilizes, switch to a clean receiving

flask. Collect the pure 1-Chloro-3-methoxypropan-2-ol fraction. The temperature should

remain constant throughout this collection period.

End Fraction: Stop the distillation when the temperature either begins to drop or rises

sharply, or when only a small residue remains in the distillation flask. Never distill to

dryness.

Shutdown: Turn off the heat and allow the apparatus to cool completely before slowly re-

introducing air to the system.
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Caption: Fractional vacuum distillation workflow.
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Guide 2: Pre-Purification via Aqueous Workup
An aqueous workup is an essential first step to remove water-soluble impurities, such as salts,

acids, or bases, before distillation.[6] This significantly improves the efficiency and outcome of

the final distillation.

Dilution: Dilute the crude 1-Chloro-3-methoxypropan-2-ol with an equal volume of a water-

immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

Neutralization Wash: Transfer the solution to a separatory funnel. Add an equal volume of a

5% aqueous sodium bicarbonate (NaHCO₃) solution.[6] Stopper the funnel and invert gently,

venting frequently to release any CO₂ gas produced. Drain the lower aqueous layer.

Water Wash: Wash the organic layer with an equal volume of deionized water to remove any

remaining bicarbonate. Separate the layers.

Brine Wash: Wash the organic layer with a saturated NaCl solution (brine). This helps to

break up any emulsions and removes the bulk of the dissolved water from the organic layer.

[6]

Drying: Drain the organic layer into a clean flask and dry over anhydrous magnesium sulfate

(MgSO₄).

Filtration & Concentration: Filter off the drying agent. The solution can then be concentrated

on a rotary evaporator to remove the extraction solvent, yielding the pre-purified product

ready for distillation.

Caption: Decision tree for performing an aqueous workup.

Purity Assessment Methods
Validating the purity of your final product is a critical final step. While multiple techniques can be

used, Gas Chromatography-Mass Spectrometry (GC-MS) is considered the gold standard for

this type of compound.[7]

Gas Chromatography (GC): This is the primary method for assessing purity. The area

percent of the main peak in the chromatogram gives a quantitative measure of purity. It will
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also reveal the presence of any volatile impurities.

Nuclear Magnetic Resonance (¹H NMR): Provides structural confirmation of the compound.

The absence of unexpected peaks indicates high purity with respect to other proton-

containing molecules. Integration of impurity peaks relative to the product peaks can also be

used for quantification.

Fourier-Transform Infrared Spectroscopy (FTIR): Useful for confirming the presence of key

functional groups (O-H stretch for the alcohol, C-O stretch for the ether, and C-Cl stretch).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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